Cas no 886780-25-2 (tert-butyl 2-cyclopentylpiperazine-1-carboxylate)

Tert-butyl 2-cyclopentylpiperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its Boc-protected piperazine core offers stability and selective reactivity, facilitating further functionalization under controlled conditions. The cyclopentyl substituent enhances steric and electronic modulation, making it useful in the design of bioactive compounds. This compound is characterized by high purity and consistent performance, ensuring reliability in multi-step synthetic routes. Its compatibility with a range of reagents and conditions makes it a preferred choice for researchers developing novel heterocyclic frameworks. Proper handling under inert conditions is recommended to preserve its integrity.
tert-butyl 2-cyclopentylpiperazine-1-carboxylate structure
886780-25-2 structure
Product Name:tert-butyl 2-cyclopentylpiperazine-1-carboxylate
CAS No:886780-25-2
MF:C14H26N2O2
MW:254.368443965912
CID:2811538
PubChem ID:72210733
Update Time:2025-05-21

tert-butyl 2-cyclopentylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-CYCLOPENTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AB47916
    • AB47919
    • AB47923
    • (R)-2-CYCLOPENTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (S)-2-CYCLOPENTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-butyl 2-cyclopentylpiperazine-1-carboxylate
    • Inchi: 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-8-15-10-12(16)11-6-4-5-7-11/h11-12,15H,4-10H2,1-3H3
    • InChI Key: FHELQHJSNKQZRA-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNCC1C1CCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 293
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.6

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Additional information on tert-butyl 2-cyclopentylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-cyclopentylpiperazine-1-carboxylate (CAS No. 886780-25-2)

In the realm of organic chemistry and pharmaceutical research, tert-butyl 2-cyclopentylpiperazine-1-carboxylate (CAS No. 886780-25-2) has emerged as a compound of significant interest. This piperazine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Its unique structural features, including the cyclopentyl and tert-butyl carboxylate moieties, make it a versatile building block for medicinal chemists.

The growing demand for tert-butyl 2-cyclopentylpiperazine-1-carboxylate is closely tied to its applications in designing central nervous system (CNS) therapeutics and GPCR-targeted drugs. Researchers are increasingly exploring its potential in modulating neurotransmitter systems, a topic that aligns with current trends in neuroscience and mental health research. With the rise of AI-driven drug discovery, this compound has also garnered attention in computational chemistry workflows, where its molecular properties are analyzed for virtual screening.

One of the most frequently asked questions about CAS No. 886780-25-2 revolves around its synthetic routes. The compound is typically prepared through N-Boc protection of piperazine derivatives followed by cyclopentyl group introduction, a process optimized for high yield and purity. Recent advancements in green chemistry have also led to improved catalytic methods for its production, addressing the pharmaceutical industry's focus on sustainable synthesis.

The physicochemical properties of tert-butyl 2-cyclopentylpiperazine-1-carboxylate contribute to its widespread use. Its balanced lipophilicity profile makes it particularly valuable in designing compounds with optimal blood-brain barrier penetration, a critical factor in CNS drug development. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring it meets the stringent quality standards required for pharmaceutical applications.

In the context of current research trends, this piperazine derivative has found applications in developing potential treatments for neurological disorders. The scientific community's growing interest in neurodegenerative diseases and mood disorders has further highlighted the importance of such intermediates. Moreover, its structural features align well with modern fragment-based drug design approaches, making it a valuable tool in hit-to-lead optimization processes.

From a commercial perspective, tert-butyl 2-cyclopentylpiperazine-1-carboxylate is available through specialized chemical suppliers who provide documentation including certificates of analysis and material safety data sheets. The compound's stability under standard storage conditions and its compatibility with various organic solvents contribute to its practicality in laboratory settings. Quality control measures typically include assessment of purity by chromatographic methods and confirmation of structural integrity through spectroscopic analysis.

The future outlook for CAS No. 886780-25-2 appears promising, particularly as pharmaceutical research continues to explore novel heterocyclic compounds for therapeutic applications. Its role in the synthesis of bioactive molecules positions it as a valuable asset in medicinal chemistry pipelines. As the field moves toward more targeted therapies and personalized medicine, the demand for such specialized intermediates is expected to grow correspondingly.

For researchers working with tert-butyl 2-cyclopentylpiperazine-1-carboxylate, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and adherence to good laboratory practices. While not classified as hazardous under standard conditions, prudent safety measures are essential when working with any chemical substance in research environments.

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